N-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H14FN3O4S/c22-14-4-2-13(3-5-14)16-10-30-21-24-9-15(20(27)25(16)21)19(26)23-8-12-1-6-17-18(7-12)29-11-28-17/h1-7,9-10H,8,11H2,(H,23,26)
• InChI Key: OMCUMUBRAJBGBO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CN=C4N(C3=O)C(=CS4)C5=CC=C(C=C5)F
• Molecular Formula: C21H14FN3O4S
• Molecular Weight: 423.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidine derivatives involves key intermediates and reactions with haloketones, methylation, and formylation processes. Compounds are synthesized through reactions involving base-catalyzed interactions with ethanol, leading to the formation of various derivatives, including thiazolo[3,2-a]pyrimidines and benzothiazepine derivatives. The synthesis steps are confirmed through elemental and spectral data analysis, highlighting the methodological approaches to obtaining these compounds (Fadda et al., 2013).

Molecular Structure Analysis

The molecular structure of related thiazolo[3,2-a]pyrimidine derivatives shows specific conformational characteristics. For instance, certain compounds exhibit a half-chair conformation with distinct dihedral angles and interactions between the thiazole ring and fluorophenyl groups, demonstrating the structural complexity and specificity of these molecules (Krishnamurthy et al., 2014).

Chemical Reactions and Properties

Thiazolo[3,2-a]pyrimidines undergo various chemical reactions, including alkylation, cyclization, and substitution, leading to a wide range of derivatives with distinct chemical properties. These reactions are facilitated by specific conditions and reagents, producing compounds with diverse functionalities and potential biological activities (Haiza et al., 2000).

Physical Properties Analysis

The physical properties of thiazolo[3,2-a]pyrimidine derivatives, such as solubility, melting point, and crystallinity, are crucial for their potential applications and effectiveness. These properties are influenced by the molecular structure and substituents present in the compounds, affecting their behavior in different environments and interactions with biological targets (Jayarajan et al., 2019).

Chemical Properties Analysis

Thiazolo[3,2-a]pyrimidine derivatives exhibit a range of chemical properties, including antimicrobial and anti-inflammatory activities. These properties are attributed to the specific structural features and functional groups within the molecules, demonstrating the potential utility of these compounds in various therapeutic and biological contexts (Kolisnyk et al., 2015).